Cas no 60221-52-5 (4-Hydroxybenzaldehyde Oxime)

• Product Name: 4-Hydroxybenzaldehyde Oxime
• CAS No: 60221-52-5
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 951422
• PubChem ID: 135408704
• Update Time: 2025-10-30

4-Hydroxybenzaldehyde Oxime Chemical and Physical Properties

Names and Identifiers

• benzaldehyde, 4-hydroxy-, oxime, (e)- (9ci)
• 4-[(E)-(Hydroxyimino)methyl]phenol
• 4-Hydroxybenzaldehyde oxime
• 4-hydroxyacetophenone dimethyl acetal
• 4-hydroxy-acetophenone oxime
• 4-hydroxybenzaldoxime
• 4-hydroxylbenzaldehyde oxime
• 4-hydroxyphenylbenzakdehyde oxime
• CTK0E6850
• Phenol, 4-(1,1-dimethoxyethyl)-
• p-hydroxybenzaldehyde oxime
• p-hydroxybenzaldoxime
• LJEARAFLOCEYHX-VMPITWQZSA-N
• AF-753/00286030
• NSC30
• 2ooz
• SCHEMBL91114
• Z49568314
• NSC61336
• (1E)-4-hydroxybenzaldehyde oxime
• 4-[(hydroxyamino)methylidene]cyclohexa-2,5-dien-1-one
• DTXSID301296075
• NSC-30
• 4-Hydroxybenzaldehydeoxime
• Benzaldehyde, p-hydroxy-, oxime
• (E)-4-Hydroxybenzaldehyde Oxime
• MFCD00019964
• CS-0160830
• [C(Z)]-4-Hydroxybenzaldehyde oxime
• AKOS000319555
• 699-06-9
• BS-17456
• 60221-53-6
• 60221-52-5
• 4-[(E)-hydroxyiminomethyl]phenol
• NSC-61336
• EN300-53758
• Benzaldehyde, 4-hydroxy-, oxime
• STL069574
• 4-Hydroxybenzaldehyde Oxime

• MDL： MFCD00019964
• Inchi： 1S/C7H7NO2/c9-7-3-1-6(2-4-7)5-8-10/h1-5,9-10H/b8-5+
• InChI Key： LJEARAFLOCEYHX-VMPITWQZSA-N
• SMILES： OC1C=CC(/C=N/O)=CC=1

Computed Properties

• Exact Mass: 137.04771
• Monoisotopic Mass: 137.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• PSA: 52.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-Hydroxybenzaldehyde Oxime

4-Hydroxybenzaldehyde Oxime (CAS No. 60221-52-5): An Overview of Its Properties, Applications, and Recent Research

4-Hydroxybenzaldehyde oxime (CAS No. 60221-52-5) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This article provides a comprehensive overview of its chemical properties, synthesis methods, and recent research developments, highlighting its significance in various scientific and industrial contexts.

Chemical Properties and Structure

4-Hydroxybenzaldehyde oxime is an organic compound with the molecular formula C₇H₈N₂O₂. It consists of a benzene ring substituted with a hydroxyl group at the para position and an oxime group attached to the aldehyde moiety. The compound exhibits excellent stability under normal conditions and has a melting point of approximately 147-149°C. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol and acetone.

Synthesis Methods

The synthesis of 4-hydroxybenzaldehyde oxime can be achieved through several methods. One common approach involves the reaction of 4-hydroxybenzaldehyde with hydroxylamine in the presence of an acid catalyst. This reaction proceeds via the formation of an intermediate imine, which is then hydrolyzed to yield the final oxime product. Another method involves the condensation of 4-hydroxybenzaldehyde with hydroxylamine hydrochloride in an alkaline medium, followed by neutralization and isolation of the desired compound.

Applications in Chemistry and Biology

4-Hydroxybenzaldehyde oxime finds extensive use in various chemical and biological applications. In organic synthesis, it serves as a valuable intermediate for the preparation of more complex molecules, including pharmaceuticals and agrochemicals. Its reactivity towards electrophiles makes it a useful building block for the construction of diverse functional groups.

In biological research, 4-hydroxybenzaldehyde oxime has been studied for its potential as an antioxidant and anti-inflammatory agent. Recent studies have shown that it can effectively scavenge free radicals and inhibit lipid peroxidation, making it a promising candidate for the development of therapeutic agents against oxidative stress-related diseases.

Pharmaceutical Applications

The pharmaceutical industry has shown significant interest in 4-hydroxybenzaldehyde oxime due to its potential therapeutic properties. Preclinical studies have demonstrated its efficacy in reducing inflammation and oxidative stress in various disease models. For instance, it has been evaluated for its anti-inflammatory effects in models of arthritis and neurodegenerative diseases.

In addition to its direct therapeutic applications, 4-hydroxybenzaldehyde oxime is also used as a starting material for the synthesis of more potent drug candidates. Its ability to form stable derivatives through chemical modifications makes it an attractive precursor for drug discovery efforts.

Recent Research Developments

The scientific community continues to explore new avenues for utilizing 4-hydroxybenzaldehyde oxime. Recent research has focused on understanding its mechanism of action at the molecular level. Studies have revealed that it can modulate key signaling pathways involved in inflammation and oxidative stress, such as the NF-κB pathway and Nrf2-dependent antioxidant response.

A notable study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 4-hydroxybenzaldehyde oxime-derived compounds. The researchers found that these compounds could effectively inhibit pro-inflammatory cytokine production in macrophages, suggesting their potential as novel anti-inflammatory agents.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 4-hydroxybenzaldehyde oxime is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols to minimize risks. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be ensured during handling.

In conclusion, 4-hydroxybenzaldehyde oxime (CAS No. 60221-52-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical properties make it a valuable intermediate in organic synthesis, while its biological activities offer promising opportunities for therapeutic development. Ongoing research continues to uncover new insights into its mechanisms and applications, further solidifying its importance in the fields of chemistry and biology.